Cas no 263387-19-5 (N-(2-Thienylmethyl)-4-(trifluoromethoxy)benzenesulfonamide)

• Product Name: N-(2-Thienylmethyl)-4-(trifluoromethoxy)benzenesulfonamide
• CAS No: 263387-19-5
• MDL: MFCD00816808
• CID: 4643387
• Update Time: 2025-10-29

N-(2-Thienylmethyl)-4-(trifluoromethoxy)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• (2-THIENYLMETHYL)((4-(TRIFLUOROMETHOXY)PHENYL)SULFONYL)AMINE
• N-(2-Thienylmethyl)-4-(trifluoromethoxy)benzenesulfonamide
• Benzenesulfonamide, N-(2-thienylmethyl)-4-(trifluoromethoxy)-

• MDL： MFCD00816808

Additional information on N-(2-Thienylmethyl)-4-(trifluoromethoxy)benzenesulfonamide

N-(2-Thienylmethyl)-4-(trifluoromethoxy)benzenesulfonamide: A Comprehensive Overview

The compound N-(2-Thienylmethyl)-4-(trifluoromethoxy)benzenesulfonamide (CAS No. 263387-19-5) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a benzenesulfonamide moiety with a trifluoromethoxy group and a thienylmethyl substituent. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in contemporary research.

Recent studies have highlighted the importance of sulfonamides in drug discovery, particularly due to their ability to act as inhibitors of various enzymes and receptors. The trifluoromethoxy group in this compound is known to enhance lipophilicity and stability, which are critical factors in drug design. Additionally, the thienylmethyl group introduces aromaticity and potential for hydrogen bonding, further enhancing the compound's bioavailability and pharmacokinetic properties.

One of the most promising applications of N-(2-Thienylmethyl)-4-(trifluoromethoxy)benzenesulfonamide lies in its potential as a kinase inhibitor. Kinases are crucial enzymes involved in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. Recent research has demonstrated that this compound exhibits potent inhibitory activity against several kinases, making it a valuable lead compound for anti-cancer drug development.

The synthesis of N-(2-Thienylmethyl)-4-(trifluoromethoxy)benzenesulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the benzenesulfonamide core, followed by the introduction of the trifluoromethoxy group and the thienylmethyl substituent. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's suitability for biological testing.

In terms of pharmacological activity, this compound has shown remarkable selectivity towards specific targets, reducing off-target effects that are often problematic in drug development. Its ability to penetrate cellular membranes efficiently has also been validated through in vitro studies, further underscoring its potential as a therapeutic agent.

Moreover, the trifluoromethoxy group contributes significantly to the compound's stability under physiological conditions. This is particularly important for drugs that need to withstand harsh environments within the body while maintaining their efficacy. The presence of this group also enhances the molecule's solubility in both aqueous and organic solvents, which is essential for formulation purposes.

The thienylmethyl group, on the other hand, introduces electronic effects that can modulate the compound's interaction with biological targets. This group's aromatic nature allows for π-π interactions, which are critical in many biochemical processes. Additionally, its flexibility enables the molecule to adopt conformations that maximize binding affinity with target proteins.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of N-(2-Thienylmethyl)-4-(trifluoromethoxy)benzenesulfonamide at molecular levels. Molecular docking studies have revealed detailed insights into how this compound interacts with its target kinases, providing valuable information for further optimization.

In conclusion, N-(2-Thienylmethyl)-4-(trifluoromethoxy)benzenesulfonamide (CAS No. 263387-19-5) represents a cutting-edge molecule with immense potential in drug discovery and development. Its unique structure, combined with recent research findings, positions it as a promising candidate for addressing unmet medical needs. As research continues to unfold, this compound is expected to contribute significantly to the advancement of therapeutic interventions across various disease areas.